Cas no 6656-74-2 (2-{[2,6-Dimethyl-3-(trifluoromethyl)phenyl]amino}benzoic acid)

• Product Name: 2-{[2,6-Dimethyl-3-(trifluoromethyl)phenyl]amino}benzoic acid
• CAS No: 6656-74-2
• MF: C₁₆H₁₄F₃NO₂
• MW: 309.283074855804
• CID: 877176
• PubChem ID: 45117732
• Update Time: 2025-04-19

2-{[2,6-Dimethyl-3-(trifluoromethyl)phenyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[2,6-dimethyl-3-(trifluoromethyl)phenyl]amino]-
• 6656-74-2
• QOUIAVQXEGRGNK-UHFFFAOYSA-N
• BENZOIC ACID,2-[[2,6-DIMETHYL-3-(TRIFLUOROMETHYL)PHENYL]AMINO]-
• 2-{[2,6-Dimethyl-3-(trifluoromethyl)phenyl]amino}benzoic acid

• Inchi： 1S/C16H14F3NO2/c1-9-7-8-12(16(17,18)19)10(2)14(9)20-13-6-4-3-5-11(13)15(21)22/h3-8,20H,1-2H3,(H,21,22)
• InChI Key： QOUIAVQXEGRGNK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C)C(=C1C)NC1C=CC=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 309.09766318g/mol
• Monoisotopic Mass: 309.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 49.3Ų